Cas no 1233937-31-9 (Menaquinone 7-d7 (90%))

• Product Name: Menaquinone 7-d7 (90%)
• CAS No: 1233937-31-9
• Molecular Formula: C₄₆H₆₄O₂
• Molecular Weight: 648.99916
• CID: 1062331
• PubChem ID: 71749950

Menaquinone 7-d7 (90%) Properties

Names and Identifiers

• Menaquinone 7-d7
• 5,6,7,8-tetradeuterio-2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaenyl]-3-(trideuteriomethyl)naphthalene-1,4-dione
• (all-E)-2-(3,7,11,15,19,23,27-Heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl)-3-methyl-1,4-naphthalenedione-d7
• Menaquinone K7-d7
• Vitamin K2(35)-d7
• Vitamin MK 7-d7
• Menaquinone 7-d7 (100microg/mL in Acetonitrile) 90%
• CS-0202602
• Menaquinone-7-d7
• J-004933
• Vitamin K2 (MK-7)-(5,6,7,8-d4,2-methyl-d3), >=98 atom % D, >=95% (CP)
• 2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-Heptamethyloctacosa-2,6,10,14,18,22,26-heptaen-1-yl]-3-(~2~H_3_)methyl(~2~H_4_)naphthalene-1,4-dione
• DTXSID50857960
• (all-E)-2-(3,7,11,15,19,23,27-Heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl)-3-methyl-1,4-naphthalenedione-d7; Vitamin K2(35)-d7; Menaquinone K7-d7; Vitamin MK 7-d7;
• HY-112499S
• Menaquinone 7-d7 (90per cent)
• 1233937-31-9
• Menaquinone 7-d7 (90%)

• InChIKey： RAKQPZMEYJZGPI-HRQALKRPSA-N
• Inchi： InChI=1S/C46H64O2/c1-34(2)18-12-19-35(3)20-13-21-36(4)22-14-23-37(5)24-15-25-38(6)26-16-27-39(7)28-17-29-40(8)32-33-42-41(9)45(47)43-30-10-11-31-44(43)46(42)48/h10-11,18,20,22,24,26,28,30-32H,12-17,19,21,23,25,27,29,33H2,1-9H3/b35-20+,36-22+,37-24+,38-26+,39-28+,40-32+/i9D3,10D,11D,30D,31D
• SMILES： CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C

Computed Properties

• Exact Mass: 655.53500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 20
• Monoisotopic Mass: 655.53456850g/mol
• Heavy Atom Count: 48
• Complexity: 1310
• Isotope Atom Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• LogP: 14.09740
• PSA: 34.14000
• Melting Point: N/A
• Solubility: Chloroform (Slightly), DMSO (Slightly)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquaterpenoids